Cas no 54964-93-1 (Triphenylphosphine Oxide-d15)

• Product Name: Triphenylphosphine Oxide-d15
• CAS No: 54964-93-1
• MF: C₁₈H₁₅OP
• MW: 293.377290964127
• CID: 2831493
• Update Time: 2025-09-26

Triphenylphosphine Oxide-d15 Chemical and Physical Properties

Names and Identifiers

• 1-bis(2,3,4,5,6-pentadeuteriophenyl)phosphoryl-2,3,4,5,6-pentadeuteriobenzene
• Oxo{tris[(~2~H_5_)phenyl]}-lambda~5~-phosphane
• Triphenylphosphine Oxide-d15

• Inchi： 1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D,15D
• InChI Key： FIQMHBFVRAXMOP-KLHTYYPYSA-N
• SMILES： P(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Melting Point: 150-157 °C
• Flash Point: 180 °C

Triphenylphosphine Oxide-d15 Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：